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Compound of Interest

Compound Name: 4-Chloro-1-butanol

Cat. No.: B043188

For laboratory personnel, adherence to strict safety protocols is paramount when handling 4-
Chloro-1-butanol, a flammable and hazardous chemical. This guide provides essential

information on personal protective equipment (PPE), handling procedures, and disposal
methods to ensure a safe laboratory environment.

4-Chloro-1-butanol is a flammable liquid and vapor that is harmful if swallowed, causes skin
and serious eye irritation, and may cause respiratory irritation.[1][2] It is also suspected of
causing cancer.[1][3] Therefore, stringent adherence to safety measures is crucial.

Personal Protective Equipment (PPE)

When handling 4-Chloro-1-butanol, the following personal protective equipment is mandatory
to minimize exposure and ensure personal safety.
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PPE Category

Equipment Specification

Eye and Face Protection

Chemical safety goggles or a face shield are
required. Standard safety glasses are not
sufficient. Ensure that eyewash stations and
safety showers are in close proximity to the

workstation.[4]

Hand Protection

Wear appropriate chemical-resistant gloves.[5]
[6] Regularly inspect gloves for any signs of
degradation or perforation. A schedule for
regular glove replacement should be
established.[6]

Body Protection

A lab coat or chemical-resistant apron should be
worn. In cases of potential splashing, chemical-

resistant coveralls are recommended.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably under a chemical fume hood.[4]
[7] If ventilation is inadequate, a NIOSH-
approved respirator with an appropriate

cartridge for organic vapors should be used.

Foot Protection

Closed-toe shoes are mandatory in the
laboratory. Perforated shoes, sandals, or similar

footwear are not permitted.[6]

Operational Plan for Handling 4-Chloro-1-butanol

A systematic approach to handling 4-Chloro-1-butanol is essential to mitigate risks. The

following step-by-step operational plan should be followed.

1. Preparation:

o Ensure all necessary PPE is available and in good condition.

 Verify that the chemical fume hood is functioning correctly.
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o Have spill control materials, such as absorbent pads, readily accessible.

o Clearly label all containers with the chemical name and hazard symbols.

2. Handling:

e Conduct all work with 4-Chloro-1-butanol inside a certified chemical fume hood.[4][7]
e Avoid direct contact with the skin, eyes, and clothing.[4][5]

» Use non-sparking tools and explosion-proof equipment to prevent ignition of flammable
vapors.[2][5]

o Keep the container tightly closed when not in use.[2][5]
e Do not eat, drink, or smoke in the handling area.[2][5]
3. Emergency Procedures:

« In case of skin contact: Immediately remove contaminated clothing and rinse the affected
area with plenty of water for at least 15 minutes.[4][5] Seek medical attention.[5]

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][5] Seek immediate medical attention.[4]

 In case of inhalation: Move the person to fresh air and keep them comfortable for breathing.
[2][5] If not breathing, provide artificial respiration.[4] Seek medical attention.[5]

e In case of ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[1] Seek
immediate medical attention.[4]

 In case of a spill: Evacuate the area. Remove all sources of ignition.[5][7] Absorb the spill
with inert material and place it in a suitable, closed container for disposal.[4][7]

Disposal Plan

Proper disposal of 4-Chloro-1-butanol and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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» Waste Chemical: Dispose of 4-Chloro-1-butanol as hazardous waste in accordance with
local, state, and federal regulations. Do not dispose of it down the drain.

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE that have come into
contact with 4-Chloro-1-butanol should be collected in a designated, labeled hazardous
waste container for disposal.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate should be collected as hazardous waste. The empty, rinsed container should then be
disposed of according to institutional guidelines.

Hazard and Physical Properties

The following table summarizes key quantitative data for 4-Chloro-1-butanol.

Property Value
Molecular Weight 108.57 g/mol [1]
CAS Number 928-51-8[1]

H226 (Flammable liquid and vapor), H302

(Harmful if swallowed), H315 (Causes skin
Hazard Statements irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation), H351

(Suspected of causing cancer)[1][2]

P210 (Keep away from heat/sparks/open
flames/hot surfaces), P280 (Wear protective
gloves/protective clothing/eye protection/face
protection), P301+P312 (IF SWALLOWED: Call

Precautionary Statements a POISON CENTER/doctor if you feel unwell),
P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing)[1][5]

Below is a workflow diagram illustrating the safe handling procedure for 4-Chloro-1-butanol.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Chloro-1-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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